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Compound of Interest

Compound Name: N-Boc-Tris

Cat. No.: B176521 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended disposal

procedures for N-Boc-Tris, a commonly used protective reagent in organic synthesis. While a

specific Safety Data Sheet (SDS) with detailed disposal instructions for N-Boc-Tris is not

readily available in the public domain, this document synthesizes information from analogous

compounds and general laboratory safety principles to offer a reliable operational plan.

Core Chemical Properties and Hazard Assessment
N-Boc-Tris, or tert-Butyl N-[2-hydroxy-1,1-bis(hydroxymethyl)-ethyl]carbamate, is a protected

derivative of tris(hydroxymethyl)aminomethane (Tris).[1] The presence of the tert-

butyloxycarbonyl (Boc) protecting group and multiple hydroxyl functionalities dictates its

handling and disposal as a non-halogenated organic chemical waste. It is crucial to prevent the

release of this compound into the environment.

A summary of key chemical and physical properties is provided in the table below:
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Property Value

CAS Number 146651-71-0[2][3]

Molecular Formula C9H19NO5[2][3]

Molecular Weight 221.25 g/mol [3]

Purity ≥95%[3]

Storage Room temperature or -20°C[3][4]

Step-by-Step Disposal Protocol
The proper disposal of N-Boc-Tris depends on its physical state (solid or liquid) and whether it

is mixed with other substances. Under no circumstances should N-Boc-Tris or its solutions be

disposed of down the drain unless explicitly permitted by your institution's Environmental

Health and Safety (EHS) department.[5][6]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure you are wearing the appropriate PPE:

Nitrile gloves

Safety glasses or goggles

A laboratory coat

Solid N-Boc-Tris Waste
Collection: Carefully collect solid N-Boc-Tris, including any contaminated items such as

weighing paper, pipette tips, and gloves, in a dedicated and clearly labeled hazardous waste

container.

Containerization: The container must be made of a material compatible with organic

chemicals, be securely sealed, and be in good condition.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "N-Boc-Tris". The approximate quantity should also be noted.
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Storage: Store the sealed container in a designated chemical waste storage area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed chemical waste disposal service.

Liquid N-Boc-Tris Waste (Solutions)
Collection: Pour all solutions containing N-Boc-Tris into a designated, sealable container for

non-halogenated organic waste.

Segregation: Do not mix N-Boc-Tris solutions with halogenated organic solvents or other

incompatible waste streams.[7]

Containerization and Labeling: The liquid waste container must be appropriate for chemical

waste, kept securely sealed when not in use, and clearly labeled with "Hazardous Waste,"

the full chemical name "N-Boc-Tris," and the solvent(s) used. The concentration of N-Boc-
Tris should also be indicated.

Storage and Disposal: Store the container in a designated chemical waste storage area and

arrange for its disposal through your institution's EHS program.

Spill Management
In the event of a spill:

Ensure Proper Ventilation: Work in a well-ventilated area, such as a fume hood.

Absorb the Spill: Use an inert absorbent material like vermiculite or sand to contain and

absorb the spill.

Collect and Dispose: Carefully scoop the absorbed material into the designated hazardous

waste container for solid N-Boc-Tris waste.

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.

All cleaning materials should be collected and disposed of as hazardous waste.

Disposal Decision Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_t_Boc_N_amido_PEG10_Br_A_Step_by_Step_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/product/b176521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of N-Boc-
Tris waste.
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Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedure for N-Boc-Tris waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal policies and your local EHS regulations for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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